Cas no 477859-76-0 (2-(3-chloro-5-trifluoromethyl-pyridinyl)-malonic acid dimethyl ester)

• Product Name: 2-(3-chloro-5-trifluoromethyl-pyridinyl)-malonic acid dimethyl ester
• CAS No: 477859-76-0
• MF: C₁₁H₉ClF₃NO₄
• MW: 311.641672849655
• MDL: MFCD02186504
• CID: 931382
• PubChem ID: 1490205
• Update Time: 2025-06-08

2-(3-chloro-5-trifluoromethyl-pyridinyl)-malonic acid dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-5-trifluoromethyl-pyridinyl)-malonic acid dimethyl ester
• dimethyl 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propanedioate
• 3-chloro-5-trifluoromethyl-2-pyridylmalonic acid dimethyl ester
• dimethyl 2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]malonate
• HMS2695A16
• 1,3-dimethyl 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propanedioate
• AKOS005080866
• dimethyl 2-[3-chloro-5-(trifluoromethyl)-2-pyridyl]propanedioate
• SMR000335718
• D93281
• 12M-726
• 2-[3-CHLORO-5-(TRIFLUOROMETHYL)PYRIDINYL]-MALONIC ACID DIMETHYL ESTER
• MFCD02186504
• Dimethyl2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)malonate
• SCHEMBL20333511
• MLS000706884
• CS-10591
• DTXSID90363414
• Dimethyl 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]malonate
• 477859-76-0
• CHEMBL1445120
• HITBMJZLAOGWTA-UHFFFAOYSA-N
• Dimethyl 2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)malonate

• MDL： MFCD02186504
• Inchi： 1S/C11H9ClF3NO4/c1-19-9(17)7(10(18)20-2)8-6(12)3-5(4-16-8)11(13,14)15/h3-4,7H,1-2H3
• InChI Key： HITBMJZLAOGWTA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C(C(=O)OC)C(=O)OC

Computed Properties

• Exact Mass: 311.01700
• Monoisotopic Mass: 311.0172199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 65.49000
• LogP: 2.18340

2-(3-chloro-5-trifluoromethyl-pyridinyl)-malonic acid dimethyl ester Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(3-chloro-5-trifluoromethyl-pyridinyl)-malonic acid dimethyl ester

Comprehensive Overview of 2-(3-Chloro-5-Trifluoromethyl-Pyridinyl)-Malonic Acid Dimethyl Ester (CAS No. 477859-76-0)

2-(3-Chloro-5-trifluoromethyl-pyridinyl)-malonic acid dimethyl ester (CAS No. 477859-76-0) is a specialized chemical compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine ring substituted with chloro and trifluoromethyl groups, along with a malonic acid dimethyl ester moiety, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, crop protection, and material science applications.

The growing demand for fluorinated compounds and heterocyclic building blocks has placed 2-(3-chloro-5-trifluoromethyl-pyridinyl)-malonic acid dimethyl ester in the spotlight. Its CAS No. 477859-76-0 is often queried in scientific databases, reflecting its importance in modern chemistry. The compound’s trifluoromethyl group enhances its metabolic stability and lipophilicity, traits highly sought after in the development of bioactive molecules. This aligns with current trends in precision agriculture and targeted therapeutics, where efficiency and specificity are paramount.

In the context of green chemistry, 2-(3-chloro-5-trifluoromethyl-pyridinyl)-malonic acid dimethyl ester is studied for its potential in sustainable synthesis. Researchers are exploring its role in catalysis and biodegradable materials, addressing global concerns about environmental impact. The compound’s versatility also extends to electronic materials, where its aromatic and electron-withdrawing properties are leveraged for advanced applications. These attributes make it a frequent topic in forums discussing innovation in chemical synthesis.

From a commercial perspective, suppliers and buyers often inquire about high-purity grades of CAS No. 477859-76-0, emphasizing its role in quality-sensitive industries. Analytical methods such as HPLC and NMR are routinely employed to verify its purity, ensuring compliance with stringent regulatory standards. The compound’s stability under various conditions further enhances its appeal for long-term storage and global logistics, critical factors for multinational corporations.

Looking ahead, 2-(3-chloro-5-trifluoromethyl-pyridinyl)-malonic acid dimethyl ester is poised to remain a key player in cutting-edge research. Its integration into AI-driven drug design and automated synthesis platforms exemplifies the intersection of chemistry and technology. As industries prioritize efficiency and sustainability, this compound’s multifaceted applications will continue to drive scientific and commercial interest.